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Compound of Interest

Compound Name: 5-Methyl-3-heptanone oxime

Cat. No.: B11959529 Get Quote

5-Methyl-3-heptanone oxime, known commercially as Stemone®, is a widely utilized

fragrance ingredient valued for its powerful, fresh green aroma.[1][2] While its primary

application is in perfumery, its chemical structure—a ketoxime—places it in a class of

compounds with significant synthetic utility and a nuanced reactivity profile that demands

careful handling in a research and development setting.[3][4] This guide moves beyond

standard safety data sheet (SDS) information to provide a deeper, field-proven perspective for

researchers, scientists, and drug development professionals. Our focus is on the causality

behind safety protocols, grounded in the fundamental chemistry of oximes, to foster a culture of

intrinsic safety and experimental integrity.

Section 1: Chemical Identity and Physicochemical
Properties
Understanding a compound's physical properties is the foundation of safe and effective

handling. These parameters dictate appropriate storage conditions, solvent choices, and

purification strategies. 5-Methyl-3-heptanone oxime is a colorless to pale yellow liquid at room

temperature.[5] Its key properties are summarized below.
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Property Value Source

CAS Number 22457-23-4

Molecular Formula C₈H₁₇NO [6]

Molecular Weight 143.23 g/mol [6][7]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 70 °C @ 0.7 Torr [8]

Flash Point > 93.3 °C (> 200.0 °F) [7]

Specific Gravity ~0.88 g/cm³ at 25 °C [7]

Vapor Pressure 0.04 mmHg at 25 °C [7][8]

Solubility Poorly soluble in water [3]

Section 2: Hazard Identification and GHS
Classification
While not classified as acutely toxic, 5-Methyl-3-heptanone oxime presents several hazards

that necessitate careful handling to avoid irritation, environmental release, and unexpected

reactions. The Globally Harmonized System (GHS) classification provides a universally

understood framework for these hazards.
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GHS Classification Code Hazard Statement

Physical Hazards H227 Combustible liquid.[9]

Health Hazards H303
May be harmful if swallowed.

[9]

H313
May be harmful in contact with

skin.[9]

H316 Causes mild skin irritation.[9]

H319 Causes serious eye irritation.

Environmental Hazards H402 Harmful to aquatic life.

H412
Harmful to aquatic life with

long lasting effects.[9]

GHS Pictograms:

Causality: The mild skin irritation (H316) is a common characteristic of imine derivatives. The

environmental toxicity (H402, H412) underscores the importance of preventing release into

waterways, as its low water solubility and persistence can disrupt aquatic ecosystems.[7][9]

Section 3: Reactivity Profile and Incompatibilities
The most critical aspect for a scientist to understand is the compound's reactivity. This

knowledge prevents accidental, hazardous reactions and informs the design of safe

experiments. The reactivity of 5-Methyl-3-heptanone oxime is governed by the C=N-OH

functional group.

Beckmann Rearrangement: In the presence of acids (e.g., sulfuric acid, Lewis acids),

ketoximes can undergo the Beckmann rearrangement to form N-substituted amides.[10][11]

This reaction can be highly exothermic and, if uncontrolled, may lead to a dangerous

increase in temperature and pressure.[10] Therefore, strong acids must be considered a

significant incompatibility.
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Hydrolysis: Oximes can be hydrolyzed back to the parent ketone (5-Methyl-3-heptanone)

and a hydroxylamine salt by heating in the presence of inorganic acids.[3][10] This

degradation pathway is important to consider for long-term storage of solutions, especially at

non-neutral pH.

Thermal Decomposition: While generally stable under normal conditions, oximes may

decompose upon excessive heating, which can be an explosive event in some cases.[7][10]

The combustible nature of the liquid (Flash Point >93.3°C) means it should be kept away

from ignition sources.[7]

Oxidizers and Reducers: Strong oxidizing agents should be avoided as they can react with

the oxime functional group. Conversely, reduction of the oxime (e.g., with sodium metal or

hydride reagents) will produce the corresponding amine, a reaction that should only be

performed under controlled synthetic conditions.[3][12]

Key Incompatibilities:

Strong Acids

Strong Oxidizing Agents

Strong Reducing Agents

Sources of Ignition

Section 4: Safe Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling ensures that risks identified in the previous sections are

effectively mitigated. The following workflow and PPE recommendations are designed to

provide a robust barrier against exposure.
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Figure 1: General Safe Handling Workflow.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face

shield should be worn in addition to goggles.[9]

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Inspect

gloves for any signs of degradation or puncture before use.[9]

Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

For larger quantities or significant splash potential, a chemically resistant apron is

recommended.

Respiratory Protection: Handling should occur in a certified chemical fume hood to avoid

inhalation of vapors.[9] If a fume hood is not available or ventilation is insufficient, a suitable

respiratory protection must be worn.

Section 5: Storage and Disposal Procedures
Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations.

Storage Guidelines:

Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.[13][14]

Containers: Keep containers tightly closed and properly labeled.[12]

Segregation: Crucially, store 5-Methyl-3-heptanone oxime away from incompatible

materials, particularly strong acids and oxidizing agents. It should be stored with other

combustible materials, not with flammables that have a lower flash point.

Disposal Guidelines:

Waste Characterization: All waste containing this chemical must be treated as hazardous

chemical waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://shop.perfumersapprentice.com/msds/6224.pdf
https://shop.perfumersapprentice.com/msds/6224.pdf
https://shop.perfumersapprentice.com/msds/6224.pdf
https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.labmanager.com/handling-and-storing-chemicals-2944
https://www.nottingham.ac.uk/safety/documents/chem-storage.pdf
https://www.benchchem.com/product/b11959529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11959529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Dispose of contents and container in accordance with all local, regional, national,

and international regulations. Do not dispose of it into the environment.[7] Collect in a

properly labeled, sealed container for hazardous waste pickup.

Section 6: Emergency Procedures
Preparedness is key to mitigating the impact of an accidental release or exposure.

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin area

thoroughly with soap and water for several minutes. If skin irritation occurs, seek medical

advice.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[9]

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[9]

Rinse mouth with water. Do not induce vomiting.[7]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing. If symptoms develop, call a physician.[7]

Spills: Remove all ignition sources.[7] Provide adequate ventilation. Absorb the spill with an

inert, non-combustible material (e.g., sand, vermiculite) and place it in a sealed container for

hazardous waste disposal.[9]

Fire: Use dry chemical, CO₂, or alcohol-resistant foam. Water spray may be used to cool

containers but may be ineffective at extinguishing the fire.

Section 7: Experimental Protocol: Synthesis of 5-
Methyl-3-heptanone oxime
This protocol describes the synthesis via the condensation of the parent ketone with

hydroxylamine hydrochloride. This method is a standard and reliable route for preparing

ketoximes.[3][15]
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Safety Prerequisite: This entire procedure must be conducted in a certified chemical fume

hood. All previously mentioned PPE is required. An acid/base spill kit must be readily available.

Materials:

5-Methyl-3-heptanone

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium acetate trihydrate (NaOAc·3H₂O) or Pyridine

Ethanol

Deionized water

Diethyl ether or Dichloromethane (for extraction)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine 5-Methyl-3-heptanone (1.0 eq), hydroxylamine hydrochloride (1.2 eq),

and sodium acetate trihydrate (1.5 eq).

Causality: Hydroxylamine is used as its more stable hydrochloride salt. The base (sodium

acetate) is required to liberate the free hydroxylamine in situ to react with the ketone. An

excess of the oximation reagents ensures complete conversion of the starting ketone.

Solvent Addition: Add ethanol as the reaction solvent to dissolve the reactants.

Reaction: Heat the mixture to a gentle reflux and monitor the reaction progress using Thin

Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.
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Workup - Quenching and Extraction: a. Cool the reaction mixture to room temperature. b.

Remove the ethanol using a rotary evaporator. c. Add deionized water to the residue and

transfer the mixture to a separatory funnel. d. Extract the aqueous layer three times with

diethyl ether.

Causality: The extraction isolates the organic product from the inorganic salts and

unreacted polar starting materials.

Washing: Combine the organic extracts and wash sequentially with saturated sodium

bicarbonate solution and then brine.

Causality: The bicarbonate wash removes any remaining acidic impurities. The brine wash

helps to remove residual water from the organic layer before drying.

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to

remove the drying agent.

Purification: Remove the solvent via rotary evaporation to yield the crude 5-Methyl-3-
heptanone oxime. If necessary, the product can be further purified by vacuum distillation.
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Figure 2: Workflow for the Synthesis of 5-Methyl-3-heptanone oxime.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://fragranceconservatory.com/ingredient/5-methyl-3-heptanone-oxime
https://en.wikipedia.org/wiki/Oxime
https://www.chemicalbull.com/products/5-methyl-3-heptanone-oxime
https://www.thegoodscentscompany.com/data/rw1010311.html
https://pubchem.ncbi.nlm.nih.gov/compound/90787
https://pubchem.ncbi.nlm.nih.gov/compound/90787
https://www.vigon.com/product/stemone-5-methyl-3-heptanone-oxime/?doc=MSDS/500933_vigon_sds_us_english.pdf&namee=Stemone5Methyl3HeptanoneOximeSDS
https://www.echemi.com/produce/pr2509252694-5-methyl-3-heptanone-oxime.html
https://shop.perfumersapprentice.com/msds/6224.pdf
https://cameochemicals.noaa.gov/react/75
https://www.organic-chemistry.org/abstracts/lit8/632.shtm
https://www.organic-chemistry.org/abstracts/lit8/632.shtm
https://www.nottingham.ac.uk/safety/documents/chem-storage.pdf
https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.labmanager.com/handling-and-storing-chemicals-2944
https://pubs.rsc.org/en/content/articlelanding/2013/ra/c3ra40585k/unauth
https://pubs.rsc.org/en/content/articlelanding/2013/ra/c3ra40585k/unauth
https://www.benchchem.com/product/b11959529#safety-and-handling-of-5-methyl-3-heptanone-oxime
https://www.benchchem.com/product/b11959529#safety-and-handling-of-5-methyl-3-heptanone-oxime
https://www.benchchem.com/product/b11959529#safety-and-handling-of-5-methyl-3-heptanone-oxime
https://www.benchchem.com/product/b11959529#safety-and-handling-of-5-methyl-3-heptanone-oxime
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11959529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11959529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11959529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

